Cas no 2154612-39-0 (2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal)

• Product Name: 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal
• CAS No: 2154612-39-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6216993
• PubChem ID: 129321032
• Update Time: 2025-11-06

2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal
• EN300-1623057
• 2154612-39-0
• 2,2-dimethyl-3-[(2R)-oxolan-2-yl]propanal

• Inchi： 1S/C9H16O2/c1-9(2,7-10)6-8-4-3-5-11-8/h7-8H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key： QQOPTUALWBUQDR-MRVPVSSYSA-N
• SMILES： O1CCC[C@@H]1CC(C=O)(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal

Introduction to 2,2-Dimethyl-3-(2R)-Oxolan-2-ylpropanal (CAS No. 2154612-39-0)

2,2-Dimethyl-3-(2R)-oxolan-2-ylpropanal, also known by its CAS number 2154612-39-0, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a chiral center and a functional aldehyde group. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal is composed of a substituted cyclopentane ring with a chiral center at the 2-position and an aldehyde group attached to a propyl side chain. The presence of the chiral center imparts enantiomeric purity, which is crucial for many applications in drug development and organic synthesis. The aldehyde functional group provides reactivity that can be harnessed for further chemical transformations, making this compound a versatile building block in synthetic chemistry.

Recent research has highlighted the potential of 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit promising anti-inflammatory and anti-cancer properties. The ability to control the stereochemistry during synthesis ensures that the desired enantiomer can be produced with high purity, which is essential for pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety.

In the context of medicinal chemistry, 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal has been used as a key intermediate in the synthesis of several drug candidates. One notable example is its use in the preparation of small molecules targeting specific protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets for various diseases, including cancer and neurodegenerative disorders. The unique structural features of 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal enable it to serve as a scaffold for designing molecules that can disrupt these interactions effectively.

Beyond its applications in drug development, 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal has also found use in other areas of chemical research. For example, it has been employed in the synthesis of natural products and complex organic molecules. The chiral center and aldehyde group provide multiple points of functionalization, allowing chemists to explore a wide range of synthetic pathways. This versatility makes it an attractive choice for researchers working on the total synthesis of complex natural products or designing new materials with specific properties.

The synthesis of 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal typically involves several steps to achieve the desired stereochemistry and functional group arrangement. Common synthetic routes include asymmetric catalysis and chiral auxiliaries to control the formation of the chiral center. Recent advancements in catalytic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The future prospects for 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal are promising. Ongoing research continues to uncover new applications and synthetic methods for this versatile intermediate. As our understanding of its properties and potential uses expands, it is likely that we will see increased utilization of this compound in various fields of chemistry and biology. Whether it is used as a building block in drug discovery or as a precursor in the synthesis of complex molecules, 2,2-dimethyl-3-(2R)-oxolan-2-ylpropanal (CAS No. 2154612-39-0) remains an important compound with significant potential for further exploration and development.